Cas no 1361601-59-3 (6-Amino-3-(2,3,4-trichlorophenyl)picolinic acid)

• Product Name: 6-Amino-3-(2,3,4-trichlorophenyl)picolinic acid
• CAS No: 1361601-59-3
• MF: C₁₂H₇Cl₃N₂O₂
• MW: 317.555179834366
• CID: 4968694
• Update Time: 2025-06-30

6-Amino-3-(2,3,4-trichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(2,3,4-trichlorophenyl)picolinic acid

• Inchi： 1S/C12H7Cl3N2O2/c13-7-3-1-5(9(14)10(7)15)6-2-4-8(16)17-11(6)12(18)19/h1-4H,(H2,16,17)(H,18,19)
• InChI Key： SAPLKDIDEBDNTJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CC=C(N)N=C1C(=O)O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 345
• XLogP3: 3.9
• Topological Polar Surface Area: 76.2

Additional information on 6-Amino-3-(2,3,4-trichlorophenyl)picolinic acid

6-Amino-3-(2,3,4-Trichlorophenyl)Picolinic Acid: A Comprehensive Overview

The compound 6-Amino-3-(2,3,4-Trichlorophenyl)Picolinic Acid, also known by its CAS number 1361601-59-3, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of picolinic acids, which are derivatives of picoline (a heterocyclic aromatic compound). The presence of the amino group (-NH₂) at the 6-position and the trichlorophenyl group at the 3-position imparts unique chemical and biological properties to this molecule.

Recent studies have highlighted the potential of 6-Amino-3-(2,3,4-Trichlorophenyl)Picolinic Acid in the field of medicinal chemistry. Researchers have explored its role as a ligand in metalloenzyme inhibition and as a precursor for drug development. The trichlorophenyl group is known to enhance the molecule's lipophilicity, making it an attractive candidate for designing bioactive compounds with improved pharmacokinetic profiles.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of environmentally friendly catalysts has been reported in recent research to optimize the synthesis pathway, reducing production costs and minimizing environmental impact. This approach aligns with the growing trend toward sustainable chemical manufacturing.

The structural uniqueness of 6-Amino-3-(2,3,4-Trichlorophenyl)Picolinic Acid also makes it a valuable tool in materials science. Its ability to coordinate with metal ions has been exploited in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit potential applications in gas storage, catalysis, and sensing technologies.

From a biological standpoint, this compound has shown promising activity in vitro against various enzymes associated with neurodegenerative diseases. Preclinical studies suggest that it may serve as a lead compound for developing therapeutic agents targeting Alzheimer's disease and Parkinson's disease. The amino group plays a critical role in modulating the molecule's interaction with target proteins, making it a focal point for further investigation.

In agricultural applications, 6-Amino-3-(2,3,4-Trichlorophenyl)Picolinic Acid has been studied as a potential herbicide. Its ability to inhibit key enzymes involved in plant metabolism makes it an effective candidate for weed control. However, further research is required to assess its environmental safety and selectivity toward crop plants.

The versatility of this compound is further evident in its use as a chiral ligand in asymmetric catalysis. Recent advancements have demonstrated its effectiveness in enantioselective synthesis of complex organic molecules. This application underscores its importance in both academic research and industrial processes.

In conclusion, 6-Amino-3-(2,3,4-Trichlorophenyl)Picolinic Acid is a multifaceted compound with diverse applications across various disciplines. Its unique chemical structure and bioactivity make it a subject of intense research interest. As scientific understanding continues to evolve, this compound is expected to play an increasingly significant role in drug discovery, materials science, and agricultural chemistry.